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Compound of Interest

Compound Name: 4-Methylchalcone

CAS No.: 4224-87-7

Cat. No.: B181299

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 4-Methylchalcone, a prominent member

of the chalcone family of compounds. Chalcones, characterized by a three-carbon α,β-

unsaturated carbonyl system linking two aromatic rings, are precursors in flavonoid

biosynthesis and have garnered significant attention for their diverse pharmacological activities.

[1][2][3] This document details the physicochemical properties, synthesis, biological activities,

and mechanisms of action of 4-Methylchalcone and its derivatives, offering a valuable

resource for researchers in medicinal chemistry and drug development.

Physicochemical Properties of 4-Methylchalcone
The fundamental physicochemical properties of 4-Methylchalcone are summarized in the

table below. It is important to note that different isomers of methylchalcone exist, each with a

unique CAS number. This guide focuses on 4-Methylchalcone, with data for its 4'-isomer also

provided for comparative purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b181299#bc-rfq
https://www.benchchem.com/product/b181299/docs?utm_src=pdf-body#4-methylchalcone-a-comprehensive-technical-guide-for-drug-discovery-and-development
https://pubmed.ncbi.nlm.nih.gov/22876958/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9607940/
https://journaljabb.com/index.php/JABB/article/view/556
https://www.benchchem.com/product/b181299/docs?utm_src=pdf-body#4-methylchalcone-a-comprehensive-technical-guide-for-drug-discovery-and-development
https://www.benchchem.com/product/b181299/docs?utm_src=pdf-body#4-methylchalcone-a-comprehensive-technical-guide-for-drug-discovery-and-development
https://www.benchchem.com/product/b181299/docs?utm_src=pdf-body#4-methylchalcone-a-comprehensive-technical-guide-for-drug-discovery-and-development
https://www.benchchem.com/product/b181299/docs?utm_src=pdf-body#4-methylchalcone-a-comprehensive-technical-guide-for-drug-discovery-and-development
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181299?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

IUPAC Name
(E)-3-(4-methylphenyl)-1-

phenylprop-2-en-1-one
[4]

Molecular Formula C₁₆H₁₄O [4]

Molecular Weight 222.28 g/mol [4]

CAS Number 4224-87-7, 22252-14-8 [4][5]

Synonyms

Phenyl p-methylstyryl ketone,

(4-

Methylbenzylidene)acetophen

one

[4]

Isomer: 4'-Methylchalcone

IUPAC Name
(E)-1-(4-methylphenyl)-3-

phenylprop-2-en-1-one

CAS Number 4224-96-8

Synthesis of 4-Methylchalcone
The most common and efficient method for synthesizing 4-Methylchalcone is the Claisen-

Schmidt condensation, a base-catalyzed reaction between an acetophenone and a

benzaldehyde.[1][3]

Experimental Protocol: Claisen-Schmidt Condensation
This protocol outlines a conventional solvent-based synthesis of 4-Methylchalcone.

Materials:

4-Methylbenzaldehyde

Acetophenone

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)
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Ethanol (95%)

Distilled water

Dilute Hydrochloric acid (HCl)

Round-bottom flask

Magnetic stirrer and stir bar

Beakers

Büchner funnel and filter paper

Thin Layer Chromatography (TLC) apparatus

Procedure:

Reactant Preparation: In a round-bottom flask, dissolve 10 mmol of acetophenone and 10

mmol of 4-methylbenzaldehyde in 20-30 mL of ethanol.

Catalyst Addition: While stirring the solution at room temperature, slowly add an aqueous

solution of sodium hydroxide (20 mmol in 5-10 mL of water).

Reaction: Stir the reaction mixture at room temperature for 12-24 hours. Monitor the

reaction's progress using TLC.

Work-up: Once the reaction is complete, pour the mixture into a beaker containing

approximately 200 g of crushed ice.

Neutralization: Acidify the mixture with dilute hydrochloric acid to a neutral pH.

Isolation of Crude Product: Collect the precipitated solid product by vacuum filtration using a

Büchner funnel. Wash the solid with cold water and allow it to dry.

Purification: Recrystallize the crude product from hot ethanol to obtain pure 4-
Methylchalcone.[6]
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Caption: Experimental workflow for the synthesis of 4-Methylchalcone.
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Biological Activities and Therapeutic Potential
Chalcone derivatives exhibit a wide range of biological activities, making them attractive

candidates for drug development.[3][7] The therapeutic potential of 4-Methylchalcone and its

analogs is highlighted by their anticancer, anti-inflammatory, and other pharmacological

properties.

Anticancer Activity
Derivatives of 4-Methylchalcone have demonstrated significant cytotoxicity against various

human cancer cell lines.[8] The anticancer effects are often attributed to the induction of

apoptosis and cell cycle arrest.[8][9]

Chalcone
Derivative

Cancer Cell Line IC₅₀ (µM) Reference(s)

4-Methoxychalcone

derivative
MCF-7 (Breast) 3.44 ± 0.19 [9][10]

4-Methoxychalcone

derivative
HepG2 (Liver) 4.64 ± 0.23 [9][10]

4-Methoxychalcone

derivative
HCT116 (Colon) 6.31 ± 0.27 [9][10]

2'-amino-4-

methylchalcone
- 31-38 [11]

One of the mechanisms underlying the anticancer activity of some chalcones is the inhibition of

topoisomerase IIA, an essential enzyme in DNA replication.[11] Specifically, 2'-amino-4-
methylchalcone has been shown to inhibit the transcription of the TOP2A and TP53 genes.

[11]

Anti-inflammatory Activity
Chalcones are recognized for their anti-inflammatory properties, which are often linked to their

ability to modulate key inflammatory signaling pathways.[9][12] Derivatives of 4-

methoxychalcone have been shown to exert anti-inflammatory effects by activating Peroxisome
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Proliferator-Activated Receptor gamma (PPARγ) and by counteracting the effects of Tumor

Necrosis Factor-alpha (TNF-α).[12] Furthermore, some chalcone analogs inhibit the production

of nitric oxide (NO) and pro-inflammatory cytokines in lipopolysaccharide (LPS)-stimulated

macrophages.[13][14]

Mechanisms of Action and Signaling Pathways
The diverse biological activities of 4-Methylchalcone and its derivatives stem from their

interaction with multiple cellular signaling pathways.

Keap1-Nrf2 Antioxidant Pathway
Chalcones, including 4-Methoxychalcone, can activate the Keap1-Nrf2 pathway, a critical

regulator of the cellular antioxidant response.[15] Under normal conditions, Nrf2 is sequestered

in the cytoplasm by Keap1. Upon exposure to inducers like certain chalcones, Nrf2 is released,

translocates to the nucleus, and initiates the transcription of antioxidant response element

(ARE)-dependent genes.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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